Cas no 1891541-61-9 (tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate
• CAS No: 1891541-61-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6234434
• PubChem ID: 117421672
• Update Time: 2025-06-15

tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(2-hydroxypropyl)phenyl]carbamate
• EN300-1872676
• 1891541-61-9

• Inchi： 1S/C14H21NO4/c1-9(16)7-10-5-6-12(17)11(8-10)15-13(18)19-14(2,3)4/h5-6,8-9,16-17H,7H2,1-4H3,(H,15,18)
• InChI Key： CLUUDAFLNCYIAU-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CC(C)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate

Introduction to tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate (CAS No. 1891541-61-9)

tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate, with the CAS number 1891541-61-9, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including a tert-butyl group, a hydroxylated phenyl ring, and a hydroxypropyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate moiety, while the phenyl ring is substituted with two hydroxyl groups at positions 2 and 5. Additionally, a hydroxypropyl group is attached to the phenyl ring at position 5. This intricate arrangement of functional groups imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity, which are crucial for its biological evaluation.

Recent studies have highlighted the potential therapeutic applications of tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate has been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of active metabolites that retain biological activity. The elimination half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide further insights into its therapeutic potential in specific disease conditions.

The synthesis of tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. One common synthetic route involves the reaction of 2-hydroxy-5-(2-hydroxypropyl)aniline with tert-butyl chloroformate under basic conditions. This method yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, tert-butyl N-2-hydroxy-5-(2-hydroxypropyl)phenylcarbamate (CAS No. 1891541-61-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.